Cas no 887583-10-0 (2-(aminomethyl)-5-(diethylamino)phenol)

• Product name: 2-(aminomethyl)-5-(diethylamino)phenol
• CAS No: 887583-10-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 713346
• PubChem ID: 21838856

2-(aminomethyl)-5-(diethylamino)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(aminomethyl)-5-(diethylamino)-
• 2-(Aminomethyl)-5-(diethylamino)phenol
• 2-Hydroxy-4-diethylaminobenzylamine
• AKOS006285936
• 887583-10-0
• DTXSID80618687
• EN300-1847047
• 2-(aminomethyl)-5-(diethylamino)phenol

• Inchi： InChI=1S/C11H18N2O/c1-3-13(4-2)10-6-5-9(8-12)11(14)7-10/h5-7,14H,3-4,8,12H2,1-2H3
• InChI Key： DYMVWDWEFBYNCA-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=CC(=C(C=C1)CN)O

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.5Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.8

Additional information on 2-(aminomethyl)-5-(diethylamino)phenol

Comprehensive Overview of 2-(Aminomethyl)-5-(diethylamino)phenol (CAS No. 887583-10-0): Properties, Applications, and Industry Insights

2-(Aminomethyl)-5-(diethylamino)phenol (CAS No. 887583-10-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This phenol derivative, characterized by its aminomethyl and diethylamino functional groups, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular formula, C₁₁H₁₈N₂O, and precise chemical architecture make it a subject of interest for researchers exploring drug discovery, catalysis, and molecular engineering.

In recent years, the demand for high-purity intermediates like 2-(Aminomethyl)-5-(diethylamino)phenol has surged, driven by advancements in precision medicine and green chemistry. Users frequently search for terms such as "phenol derivatives in drug synthesis," "CAS 887583-10-0 supplier," and "diethylamino phenol applications," reflecting its relevance in both academic and industrial settings. The compound’s ability to act as a ligand or building block in complex reactions further underscores its utility in organocatalysis and material science.

From a synthetic perspective, 2-(Aminomethyl)-5-(diethylamino)phenol is often synthesized via reductive amination or selective alkylation of precursor phenols. Its solubility in polar organic solvents (e.g., ethanol, DMSO) and stability under moderate conditions make it a practical choice for laboratory-scale and industrial processes. Researchers also highlight its role in developing fluorescence probes and chelating agents, aligning with trends in bioimaging and environmental sensing technologies.

The compound’s structure-activity relationship (SAR) has been explored in the context of neurotransmitter analogs and enzyme inhibitors, addressing contemporary questions like "how to modify phenol derivatives for enhanced bioactivity." Its electron-donating diethylamino group contributes to its redox properties, a feature leveraged in electrochemical applications. Furthermore, its compatibility with microwave-assisted synthesis and flow chemistry techniques positions it as a candidate for sustainable manufacturing practices.

Quality control of CAS 887583-10-0 is paramount, with analytical methods such as HPLC, GC-MS, and NMR ensuring batch-to-batch consistency. Regulatory compliance, particularly for pharmaceutical-grade intermediates, remains a key concern for buyers, as reflected in search queries like "887583-10-0 purity standards." Suppliers often provide technical data sheets (TDS) and safety data sheets (SDS) to meet these requirements.

In conclusion, 2-(Aminomethyl)-5-(diethylamino)phenol exemplifies the intersection of chemical innovation and applied research. Its adaptability to emerging technologies and alignment with industry demands ensure its continued relevance. As interest grows in tailored chemical solutions, this compound is poised to play a pivotal role in shaping future advancements across multiple scientific disciplines.